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Introduction

Methyl 1-cyanocyclohexanecarboxylate is a bifunctional organic compound incorporating
both a nitrile and a methyl ester group attached to the same carbon of a cyclohexane ring. This
unique structural arrangement imparts a range of chemical reactivities, making it a potentially
valuable building block in organic synthesis and medicinal chemistry. This guide provides a
comprehensive overview of its chemical properties, drawing upon available data and
knowledge from closely related structural analogs due to the limited specific experimental data
for the title compound.

Chemical and Physical Properties

Quantitative experimental data for methyl 1-cyanocyclohexanecarboxylate is not readily
available in the public domain. The information presented below is based on supplier data and
predicted values. It is strongly recommended that these properties be determined
experimentally before any large-scale use.
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Property Value Source
CAS Number 58920-80-2 [1]
Molecular Formula CoH13NO:2 [1]
Molecular Weight 167.21 g/mol [1]
Boiling Point Not available [1]
Melting Point Not available [1]
Density Not available [1]
SMILES COC(=0O)C1(C#N)CCCcCC1 [1]
InChikey PVFHKRCUWUPRFA- 1]

UHFFFAOYSA-N

Synthesis and Reactivity

While specific experimental protocols for the synthesis of methyl 1-
cyanocyclohexanecarboxylate are not detailed in the available literature, its structure
suggests plausible synthetic routes based on established organic chemistry principles.

Proposed Synthesis

A likely synthetic pathway involves the reaction of cyclohexanone with a cyanide source and a
methyl cyanoformate or a similar reagent. A more elaborated potential synthesis can be
inferred from the preparation of cyclohexanecarbonitrile, which involves the formation of a key
intermediate, methyl 2-(1-cyanocyclohexyl)hydrazinecarboxylate.

Potential Synthetic Workflow:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemsynthesis.com/base/chemical-structure-5964.html
https://www.chemsynthesis.com/base/chemical-structure-5964.html
https://www.chemsynthesis.com/base/chemical-structure-5964.html
https://www.chemsynthesis.com/base/chemical-structure-5964.html
https://www.chemsynthesis.com/base/chemical-structure-5964.html
https://www.chemsynthesis.com/base/chemical-structure-5964.html
https://www.chemsynthesis.com/base/chemical-structure-5964.html
https://www.chemsynthesis.com/base/chemical-structure-5964.html
https://www.benchchem.com/product/b1338651?utm_src=pdf-body
https://www.benchchem.com/product/b1338651?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Condensation

G/Iethyl 2-(cyc|0hexy|idene)hydrazine-l-carboxylate) (Hydrogen Cyanide)

Addition

. Oxidation
Methyl 2-(1-cyanocyc|ohexyl)hydrazme-l-carboxylata ((e.g., NBS, NCS)

Oxidative Cleavage

( )

Click to download full resolution via product page

Caption: Proposed synthesis of methyl 1-cyanocyclohexanecarboxylate.

Chemical Reactivity

The reactivity of methyl 1-cyanocyclohexanecarboxylate is dictated by the presence of the
nitrile and ester functional groups, as well as the quaternary carbon to which they are attached.

Hydrolysis: The ester and nitrile groups can be hydrolyzed under acidic or basic conditions.
Mild acidic hydrolysis would likely selectively hydrolyze the ester to the corresponding
carboxylic acid, while more vigorous conditions could lead to the hydrolysis of both functional
groups to yield 1-carboxycyclohexanecarboxylic acid.

Reduction: The nitrile group can be reduced to a primary amine using reducing agents such
as lithium aluminum hydride (LiAlH4) or through catalytic hydrogenation. The ester group can
also be reduced to a primary alcohol with strong reducing agents like LiAlHa.

Alkylation: The carbon atom alpha to both the nitrile and the ester group is not acidic as it is
a quaternary carbon. Therefore, direct deprotonation and subsequent alkylation at this
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position is not feasible.

o Decarboxylation: While not a direct reaction of the titte compound, if the ester were to be
converted to a 3-keto ester, a subsequent Krapcho decarboxylation could be a relevant
transformation.
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Caption: General reactivity of a-cyano esters.

Potential Biological Activity

Specific studies on the biological activity of methyl 1-cyanocyclohexanecarboxylate have not
been identified. However, the broader class of cyclohexane derivatives, including those
containing nitrile functionalities, has been investigated for various biological activities.

Several studies have reported that functionally substituted cyclohexane derivatives exhibit
antimicrobial properties against a range of bacteria. These compounds have shown activity
against both Gram-positive and Gram-negative bacteria. The mechanism of action for some of
these derivatives is thought to involve disruption of the bacterial cell membrane.

Given these findings, it is plausible that methyl 1-cyanocyclohexanecarboxylate could
exhibit some level of antimicrobial activity. However, dedicated biological screening is
necessary to confirm this and to determine its potency and spectrum of activity.

Spectroscopic Data
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No experimental spectroscopic data (NMR, IR, MS) for methyl 1-
cyanocyclohexanecarboxylate has been found in the reviewed literature. For researchers
planning to synthesize or work with this compound, the following characteristic spectral
features would be expected:

'H NMR: Signals corresponding to the methyl ester protons (a singlet around 3.7 ppm) and
the protons of the cyclohexane ring (a series of multiplets in the upfield region).

e 13C NMR: Resonances for the nitrile carbon, the ester carbonyl carbon, the quaternary
carbon, the methyl ester carbon, and the carbons of the cyclohexane ring.

e IR Spectroscopy: Characteristic absorption bands for the nitrile C=N stretch (around 2240
cm~1) and the ester C=0 stretch (around 1740 cm™1).

e Mass Spectrometry: The molecular ion peak (M*) at m/z = 167, along with fragmentation
patterns corresponding to the loss of the methoxy group, the cyano group, and cleavage of
the cyclohexane ring.

Safety and Handling

Specific safety data for methyl 1-cyanocyclohexanecarboxylate is not available. Based on
the properties of similar compounds, it should be handled with care in a well-ventilated
laboratory, and appropriate personal protective equipment (gloves, safety glasses) should be

worn.

Conclusion

Methyl 1-cyanocyclohexanecarboxylate is a compound with interesting synthetic potential
due to its dual functionality. While specific experimental data on its physical properties,
synthesis, and biological activity are currently lacking, this guide provides a solid foundation
based on the known chemistry of related compounds. Further research into this molecule is
warranted to fully elucidate its properties and explore its potential applications in organic
synthesis and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemsynthesis.com [chemsynthesis.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Methyl 1-Cyanocyclohexanecarboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338651#methyl-1-cyanocyclohexanecarboxylate-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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